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Compound of Interest

Compound Name: Purinostat mesylate

Cat. No.: B12413791 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of purinostat mesylate, a selective inhibitor of histone deacetylases

(HDACs) used in laboratory research. Adherence to these procedures is critical to ensure

personnel safety and environmental protection.

Purinostat mesylate is classified as harmful if swallowed and very toxic to aquatic life with

long-lasting effects.[1] Therefore, it is imperative that this compound and its containers are

disposed of through an approved waste disposal plant and are not released into the

environment.[1]

Chemical and Physical Properties
A summary of the key chemical and physical properties of purinostat mesylate is provided in

the table below. This information is crucial for understanding its potential interactions and for

safe handling during the disposal process.
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Property Value

Chemical Formula C24H30N10O6S

Molecular Weight 586.62 g/mol [1][2]

Appearance Powder

Storage Temperature -20°C (powder) or -80°C (in solvent)[1]

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents[1]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of purinostat
mesylate.

1. Personal Protective Equipment (PPE):

Before handling purinostat mesylate for disposal, ensure you are wearing appropriate PPE,

including safety glasses, chemical-resistant gloves, and a lab coat.

2. Waste Segregation and Collection:

Solid Waste: Collect un-used or expired purinostat mesylate powder in a clearly labeled,

sealed container designated for chemical waste.

Contaminated Materials: Any materials that have come into contact with purinostat
mesylate, such as pipette tips, weighing paper, and contaminated gloves, should be

collected in a separate, clearly labeled hazardous waste container.

Liquid Waste: Solutions containing purinostat mesylate should be collected in a sealed,

leak-proof container labeled as hazardous chemical waste. Do not mix with other

incompatible waste streams.

3. Spillage Decontamination:

In the event of a spill, prevent further leakage or spreading.[1]
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Absorb liquid spills with an inert, finely-powdered liquid-binding material such as diatomite or

universal binders.[1]

Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Collect all contaminated materials from the cleanup and place them in a designated

hazardous waste container for disposal according to Section 13 of the safety data sheet.[1]

4. Labeling and Storage of Waste:

All waste containers must be clearly and accurately labeled with "Hazardous Waste," the

name "Purinostat Mesylate," and the associated hazards (e.g., "Toxic," "Harmful if

Swallowed," "Toxic to Aquatic Life").

Store waste containers in a designated, secure area away from incompatible materials,

direct sunlight, and sources of ignition.[1]

5. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through a licensed and

approved waste disposal contractor.

Provide the contractor with a copy of the Safety Data Sheet (SDS) for purinostat mesylate
to ensure they have all the necessary information for safe handling and disposal.

The ultimate disposal method must be in accordance with federal, state, and local

environmental regulations. The recommended method is disposal at an approved waste

disposal plant.[1]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of purinostat mesylate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://dcchemicals.com/msds/MSDS_DC72027.html
https://dcchemicals.com/msds/MSDS_DC72027.html
https://dcchemicals.com/msds/MSDS_DC72027.html
https://www.benchchem.com/product/b12413791?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC72027.html
https://www.benchchem.com/product/b12413791?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC72027.html
https://www.benchchem.com/product/b12413791?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purinostat Mesylate Disposal Workflow

Start

Hazard Assessment

Personal Protective Equipment

Waste Segregation

Collection & Labeling

Temporary Storage

Final Disposal

Identify Purinostat Mesylate for Disposal

Consult Safety Data Sheet (SDS)

Harmful if Swallowed
Very Toxic to Aquatic Life

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Determine Waste Form

Solid Waste (Powder,
Contaminated Materials)

Solid

Liquid Waste (Solutions)

Liquid

Collect in Labeled,
Sealed Hazardous
Waste Container

Collect in Labeled,
Sealed, Leak-Proof

Hazardous Waste Container

Store in Designated,
Secure Area

Arrange for Collection by
Approved Waste Disposal

Contractor

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of purinostat mesylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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